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[methyl(phenyl)amino]benzoate

CAS No.: 158833-49-9

Cat. No.: B13946770

Get Quote

Executive Summary
This guide details the chemical basis and experimental protocols for using UV-1 (CAS: 57834-

33-0) to prevent photo-oxidative degradation in flexible polyurethane (PU) foams. Unlike

standard benzotriazole absorbers, UV-1 is a formamidine-class liquid UV absorber. Its liquid

state allows for direct metering into the polyol phase without sedimentation, making it uniquely

suited for porous, flexible foam matrices where solid dispersion is challenging.

This protocol addresses the "scorching" and "pinking" phenomena common in aromatic

isocyanate (TDI/MDI) foams and provides a validated workflow for formulation, foaming, and

accelerated weathering testing.

Scientific Foundation: The Chemistry of
Degradation
The Problem: Quinone-Imide Formation
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Flexible PU foams predominantly use aromatic isocyanates like Toluene Diisocyanate (TDI).

Upon exposure to UV light (290–400 nm) and NOx gases, the aromatic ring in the urethane

backbone undergoes photo-Fries rearrangement and oxidation.

Initiation: UV photon cleaves the N-C bond in the urethane linkage.

Propagation: Formation of aromatic amine radicals.

Chromophore Formation: Oxidation converts these amines into Quinone-Imides, which are

intensely yellow/brown chromophores. This results in the rapid yellowing of the foam surface.

The Solution: Formamidine UV-1 Mechanism
UV-1 functions via a photo-physical cycle rather than a chemical sacrificial cycle. It absorbs

high-energy UV photons and dissipates the energy as harmless heat through E-Z photo-

isomerization and proton transfer.

Key Advantages of UV-1:

Synergy: Highly effective when paired with Hindered Amine Light Stabilizers (HALS) and

phenolic antioxidants.

Thermal Stability: Resistant to the high exotherms (>160°C) generated during the water-

isocyanate blowing reaction.

Mechanism Visualization
The following diagram illustrates the energy dissipation pathway of UV-1 compared to the

degradation pathway of the PU polymer.
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Figure 1: The competitive absorption mechanism. UV-1 intercepts UV photons before they can

cleave the PU backbone, dissipating energy via non-destructive relaxation.

Material Selection & Formulation
To achieve optimal light stability (Delta E < 5.0 after 24h UV exposure), UV-1 should not be

used in isolation. A synergistic "B-blend" is required.

Recommended Formulation (Parts by Weight)
Component Function Dosage (pphp)* Notes

Polyether Polyol Base Resin 100.0
MW ~3000–3500

(Triol)

UV-1 UV Absorber 0.5 – 1.0 Liquid Formamidine

HALS (e.g., UV-622) Radical Scavenger 0.3 – 0.5
Synergist; prevents

surface chalking.

Antioxidant (AO 1135) Thermal Stabilizer 0.3 – 0.5
Prevents scorch

during exotherm.

Water Blowing Agent 3.0 – 4.5
Determines foam

density.

Silicone Surfactant Cell Stabilizer 0.8 – 1.2
Regulates cell

size/openness.

Amine Catalyst Blow/Gel Catalyst 0.15 – 0.25 e.g., DABCO 33-LV.

Tin Catalyst Gel Catalyst 0.15 – 0.25
e.g., Stannous

Octoate.

TDI (80/20) Isocyanate Index 105 Toluene Diisocyanate.

*pphp = parts per hundred polyol

Experimental Protocol: Foam Synthesis
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Safety Warning: Isocyanates are sensitizers. Perform all work in a fume hood with appropriate

PPE (respirator, nitrile gloves).

Phase 1: Masterbatch Preparation (The "B-Side")
Weighing: Into a 1L PE cup, weigh the Polyol.

Stabilizer Addition: Add UV-1, HALS, and Antioxidant.[1]

Critical Step: Mix at 1000 RPM for 60 seconds. UV-1 is liquid and miscible; ensure no

streaks remain.

Additives: Add Water, Silicone, and Amine Catalyst. Mix again (1000 RPM, 30s).

Tin Catalyst: Add Stannous Octoate last, just before foaming. (Tin catalysts hydrolyze in

water; minimizing contact time is crucial).

Phase 2: Reacting & Foaming
Isocyanate Addition: Add the calculated amount of TDI to the B-Side cup.

High-Shear Mixing: Immediately mix with a high-shear dispersion blade at 3000 RPM for

exactly 7 seconds.

Note: Under-mixing causes splits; over-mixing causes collapse.

Pouring: Pour the mixture rapidly into a prepared cake box (30cm x 30cm x 30cm) lined with

release paper.

Rise Measurement: Record the Cream Time (start of rise) and Rise Time (end of expansion).

Target: Cream Time: 10–12s; Rise Time: 90–110s.

Curing: Allow the foam to cure in a fume hood for 24 hours. The internal temperature may

reach 160°C; do not disturb.

Validation Protocol: Accelerated Weathering
To validate the efficacy of UV-1, use ASTM D1148 or ASTM G154 standards.
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Sample Preparation
Cut foam samples (5cm x 5cm x 1cm) from the center of the bun to avoid skin effects.

Measure initial color (

) using a spectrophotometer (e.g., Datacolor or HunterLab) against a white tile backing.

Exposure Workflow (ASTM D1148 / G154)

Weathering Chamber (e.g., QUV/Xenon)

Cured Foam Sample
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(L*a*b*)
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Figure 2: Validation workflow for determining color stability.
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Data Analysis (Delta E Calculation)
Calculate the total color difference (

) using the CIE

formula:

Performance Benchmarks (24h Exposure):

Unstabilized Control:

(Severe yellow/brown shift).

UV-1 Stabilized (1.0 pphp):

(Slight shift).

Troubleshooting Guide
Issue Probable Cause Corrective Action

Foam Collapse
UV-1 acidity interfering with

amine catalyst.

Increase amine catalyst by

0.02 pphp or check UV-1 pH

compatibility.

Scorch (Center Discoloration) High exotherm oxidation.

Ensure Antioxidant (AO 1135)

is present. UV-1 handles light,

not thermal scorch.

Greasy Surface UV-1 migration.

Dosage > 2.0 pphp is too high.

Reduce dosage or check

compatibility with polyol MW.

Poor UV Results Surface skin removal.

Ensure samples are cut from

the core, or test the integral

skin if that is the final

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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